Cas no 1219907-02-4 (3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide)
3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide
- 3-pyrazin-2-yl-N-pyridin-3-yl-1,2,4-oxadiazole-5-carboxamide
- F5827-0257
- 1219907-02-4
- AKOS024519953
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- Inchi: 1S/C12H8N6O2/c19-11(16-8-2-1-3-13-6-8)12-17-10(18-20-12)9-7-14-4-5-15-9/h1-7H,(H,16,19)
- InChI Key: KDUIXPPMAAZSAO-UHFFFAOYSA-N
- SMILES: O1C(C(NC2=CC=CN=C2)=O)=NC(C2=NC=CN=C2)=N1
Computed Properties
- Exact Mass: 268.07087352g/mol
- Monoisotopic Mass: 268.07087352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 107Ų
3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5827-0257-2μmol |
3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide |
1219907-02-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5827-0257-5μmol |
3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide |
1219907-02-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5827-0257-10μmol |
3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide |
1219907-02-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5827-0257-20μmol |
3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide |
1219907-02-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5827-0257-1mg |
3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide |
1219907-02-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5827-0257-2mg |
3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide |
1219907-02-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5827-0257-3mg |
3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide |
1219907-02-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5827-0257-4mg |
3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide |
1219907-02-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5827-0257-5mg |
3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide |
1219907-02-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5827-0257-10mg |
3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide |
1219907-02-4 | 10mg |
$79.0 | 2023-09-09 |
3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide
Comprehensive Overview of 3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide (CAS No. 1219907-02-4)
The compound 3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide (CAS No. 1219907-02-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This molecule combines a pyrazine ring, a pyridine moiety, and a 1,2,4-oxadiazole core, making it a versatile scaffold for drug discovery and material science applications.
Recent studies highlight the growing interest in 1,2,4-oxadiazole derivatives, particularly in the context of kinase inhibition and antimicrobial activity. Researchers are actively exploring its potential as a small-molecule inhibitor for therapeutic targets, aligning with the current trend of precision medicine and targeted drug delivery. The presence of both pyrazine and pyridine rings enhances its binding affinity to biological receptors, a feature often sought after in cancer research and neurodegenerative disease studies.
From a synthetic chemistry perspective, CAS No. 1219907-02-4 exemplifies the importance of heterocyclic chemistry in modern drug design. Its oxadiazole-carboxamide linkage is a key motif in medicinal chemistry, frequently associated with improved metabolic stability and bioavailability. This aligns with the pharmaceutical industry’s focus on drug-likeness and ADME optimization (Absorption, Distribution, Metabolism, Excretion).
In agrochemical applications, derivatives of 3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide have shown promise as plant growth regulators and pesticide intermediates. The compound’s ability to modulate enzymatic pathways makes it relevant to sustainable agriculture, a hot topic in light of global food security challenges. Its structural complexity also opens doors for green chemistry innovations, reducing environmental impact.
The compound’s physicochemical properties, such as its logP value and hydrogen-bonding capacity, are critical for researchers optimizing lead compounds in drug discovery pipelines. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets, reflecting the integration of AI-driven drug discovery in contemporary research.
As the scientific community shifts toward fragment-based drug design, the modular structure of CAS No. 1219907-02-4 offers opportunities for structure-activity relationship (SAR) studies. Its bipyridyl-like configuration is particularly noteworthy for designing metal-chelating agents, relevant in diagnostic imaging and catalysis.
In summary, 3-(pyrazin-2-yl)-N-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxamide represents a compelling case study in interdisciplinary research. Its applications span pharmaceuticals, agrochemicals, and material science, addressing pressing challenges like drug resistance and crop yield optimization. With advancements in high-throughput screening and combinatorial chemistry, this compound is poised to remain a focal point in innovation.
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